4-Bromo-2-(4-methoxyphenyl)pyridine

• IUPAC Name: 4-bromo-2-(4-methoxyphenyl)pyridine
• InChI: InChI=1S/C12H10BrNO/c1-15-11-4-2-9(3-5-11)12-8-10(13)6-7-14-12/h2-8H,1H3
• InChI Key: VJUBLMQDYHMZRA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NC=CC(=C2)Br
• Molecular Formula: C12H10BrNO
• DSSTOX Substance ID: DTXSID90677942
• Molecular Weight: 264.12 g/mol
• CAS RN: 916824-55-0

Description

4-Bromo-2-(4-methoxyphenyl)pyridine is a chemical compound with the molecular formula C12H10BrNO. It has a molecular weight of 264.12 g/mol. It is a product of Thermo Scientific Chemicals and was originally part of the Acros Organics product portfolio.

Molecular Structure Analysis

The IUPAC name for this compound is this compound. The InChI code is 1S/C12H10BrNO/c1-15-11-4-2-9(3-5-11)12-8-10(13)6-7-14-12/h2-8H,1H3. The SMILES representation is COC1=NC=CC(=C1)Br.

It should be stored in a dry place at a temperature between 2-8°C. The boiling point is 87.0°C (15.0 mmHg).

Scientific Research Applications

• Organoselenium and DMAP Co-catalysis : This study developed a catalytic system using bis(4-methoxyphenyl)selenide and 4-(dimethylamino)pyridine (DMAP) for the regioselective synthesis of bromo/iodo lactones and bromooxepanes. This process is significant in synthesizing medium-sized rings with high transannular strain, which are crucial in medicinal chemistry and materials science (Verma et al., 2016).

• Corrosion Inhibition in Acid Medium : Another study investigated the adsorption and inhibitory effect of a pyridine derivative, 6-bromo-2-(4-methoxyphenyl)-3-nonyl-3H-imidazo[4,5-b] pyridine (PIP), on mild steel corrosion in hydrochloric acid medium. This research is vital for understanding how pyridine derivatives can serve as effective corrosion inhibitors, which has applications in industrial maintenance and material science (Saady et al., 2020).

• Antibacterial Activity of Cyanopyridine Derivatives : A study focused on the synthesis of new cyanopyridine derivatives using 2-Bromo-4-(pyrrolidin-1-yl)pyridine-3-carbonitrile as a substrate. These compounds were tested for their antimicrobial activity against various bacteria, showing that certain derivatives had significant inhibitory effects. This research contributes to the development of new antibacterial agents (Bogdanowicz et al., 2013).

• Photophysical Studies of Pyridine Derivatives : A study on the photophysical properties of 2-(4'-amino-2'-hydroxyphenyl)-1H-imidazo-[4,5-c]pyridine and its analogues, including a derivative with a methoxyphenyl group, revealed insights into the intramolecular charge transfer and excited state intramolecular proton transfer processes. This research is important in the field of photochemistry and materials science for developing new photoluminescent materials (Behera et al., 2015).

Safety and Hazards

The compound is classified under the GHS Signal Word: Warning. It may cause skin irritation, serious eye irritation, and respiratory irritation. Protective measures such as wearing gloves, protective clothing, eye protection, and face protection are recommended.